3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H12Cl2N4OS
• Molecular Weight: 391.3 g/mol
• IUPAC Name: 3-benzyl-6-[(2,4-dichlorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12Cl2N4OS/c18-12-6-7-14(13(19)9-12)24-10-16-22-23-15(20-21-17(23)25-16)8-11-4-2-1-3-5-11/h1-7,9H,8,10H2
• InChI Key: GIUQLEPIHOQELY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)COC4=C(C=C(C=C4)Cl)Cl

Description

3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of triazolo-thiadiazoles, which have been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and antiviral properties.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of key enzymes or receptors involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a number of biochemical and physiological effects, including the inhibition of cancer cell growth, the suppression of bacterial and viral infections, and the modulation of immune system function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of biological activity, which makes it a potentially useful compound for a wide range of applications. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One possible area of focus is the development of more potent and selective analogs of this compound for use in various therapeutic applications. Another potential direction is the investigation of the molecular mechanisms underlying the biological activity of this compound, which could lead to the identification of new drug targets and the development of more effective treatments for a variety of diseases. Additionally, further studies are needed to evaluate the safety and toxicity of this compound, particularly in vivo, in order to determine its potential for clinical use.

Synthesis Methods

The synthesis of 3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,4-dichlorophenyl hydrazine with 2-bromoacetophenone to form 2-(2,4-dichlorophenyl)acetophenone hydrazone. This intermediate is then reacted with thiocarbonyldiimidazole to form the corresponding thiourea derivative, which is further reacted with benzyl bromide to give the final product.

Scientific Research Applications

3-Benzyl-6-[(2,4-dichlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and antiviral properties.